L-Tryptophan-13C11,15N2

• Molecular Formula: C11H12N2O2
• Molecular Weight: 217.13 g/mol
• InChI: InChI=1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1
• InChIKey: QIVBCDIJIAJPQS-HNEHNLBWSA-N

L-Tryptophan-13C11,15N2 Stable Isotope Internal Standard

L-Tryptophan-13C11,15N2 is a uniformly labeled stable isotope analog of the essential amino acid L-tryptophan . In this compound, all 11 carbon atoms are replaced by carbon-13 (¹³C) and both nitrogen atoms (the α-amino group and the indole ring nitrogen) are replaced by nitrogen-15 (¹⁵N) . This complete isotopic labeling results in a mass shift of +13 Da relative to the unlabeled parent molecule (C₁₁H₁₂N₂O₂, monoisotopic mass 204.09 Da) , enabling unequivocal differentiation by mass spectrometry. The compound is supplied with high isotopic enrichment (typically ≥99 atom % ¹³C, ≥98 atom % ¹⁵N) and chemical purity ≥98% .

Label Type Uniform 13C,15N dual-labeled ISTD

Workflow LC-MS/MS quantification & tracer studies

Key Attribute +13 Da mass shift, co-elution with native analyte

Use Context Matrix-effect correction, kynurenine & serotonin pathway flux

L-Tryptophan-13C11,15N2: Why Isotopic Labeling Matters

In metabolomics and proteomics workflows, the choice of isotopic label profoundly impacts analytical specificity, quantitative accuracy, and the scope of metabolic pathway interrogation [1]. Single-isotope labeled analogs (e.g., ¹⁵N₂-only or ¹³C₁₁-only) provide limited mass differentiation and cannot simultaneously trace carbon skeleton and nitrogen atom fate. Deuterium (²H) labeled variants, while offering a larger mass shift, are susceptible to metabolic deuterium-hydrogen exchange and chromatographic isotope effects that compromise quantification [2]. In contrast, L-Tryptophan-13C11,15N2 with dual heavy isotope labeling (¹³C and ¹⁵N) delivers a well-resolved +13 Da mass shift, negligible metabolic exchange, and co-elution with the endogenous analyte—properties essential for robust internal standardization and flux analysis [3].

Deuterated analogs (e.g., indole-D5)

Chromatographic retention time shifts may compromise co-elution and matrix effect correction

Single-isotope 15N2 or 13C6 tracers

Limited metabolite coverage; carbon-skeleton or nitrogen-only tracing may miss key pathway branches

D8-extended variant (M+21)

Lower 13C enrichment specification and H/D exchange risk may affect data reproducibility

• [1] Kim IY, et al. Tracing metabolic flux in vivo: basic model structures of tracer methodology. Exp Mol Med. 2022;54:1311-1322. View Source
• [2] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using LC-MS/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19:401-407. View Source
• [3] Sano M, et al. Simultaneous detection of stable isotope-labeled and unlabeled L-tryptophan and of its main metabolites by GC/MS. J Mass Spectrom. 2014;49:128-135. View Source

L-Tryptophan-13C11,15N2 Performance Evidence

Head-to-Head Precision vs. 15N2-Tryptophan

L-Tryptophan-13C11,15N2 generates a mass shift of M+13 relative to the unlabeled compound (204.09 Da → 217.13 Da) . This contrasts with ¹⁵N₂-only labeled L-tryptophan (M+2 Da), ¹³C₁₁-only labeled (M+11 Da), and deuterated analogs such as L-Tryptophan-2,4,5,6,7-d₅ (M+5 Da) or L-Tryptophan-α,β,β,2,4,5,6,7-d₈ (M+8 Da) . The +13 Da shift ensures baseline chromatographic separation from the endogenous M+0 and M+1/M+2 isotopologues, minimizing spectral overlap and enabling accurate quantification at low concentrations.

Precision vs. 15N2-Trp

Head-to-head

5.2% CV vs 5.2% CV Equivalent precision

Reported inter-assay precision context; dual label maintains IDMS advantage

GC/NICI-MS, human and rat plasma, n=2

Evidence Dimension	Mass shift (Δ Da)
Target Compound Data	+13 Da
Comparator Or Baseline	L-Tryptophan-15N2: +2 Da; L-Tryptophan-13C11: +11 Da; L-Tryptophan-d5: +5 Da; L-Tryptophan-d8: +8 Da
Quantified Difference	5.5× to 6.5× greater mass shift than ²H-labeled alternatives; 1.18× greater than ¹³C₁₁-only
Conditions	MS detection, full isotopic substitution

Why This Matters

A larger, well-resolved mass shift reduces isotopic cross-talk and improves lower limit of quantitation (LLOQ) in complex biological matrices.

Spectral Resolution vs. D5-Labeled Tryptophan

In a validated GC-NICI-MS method, L-[(¹³C)₁₁, (¹⁵N)₂]-Trp was employed as an internal standard for the simultaneous quantification of L-tryptophan and its metabolites in plasma [1]. The inter-assay coefficient of variation (CV) for L-Trp and ¹⁵N₂-Trp was 5.2% (n=2) [1]. This precision is comparable to or exceeds that reported for deuterated internal standards, which often exhibit higher variability due to deuterium exchange and chromatographic isotope effects [2].

Spectral Resolution

Cross-study

+13 Da vs +5 Da (D5) +8 Da shift

Supports baseline resolution from endogenous isotopologs

Human plasma SFPE-MS; linear calibration demonstrated

Evidence Dimension	Inter-assay coefficient of variation (CV)
Target Compound Data	5.2% for L-Trp and ¹⁵N₂-Trp
Comparator Or Baseline	Deuterated internal standards (typical CV range 8-15% in complex matrices)
Quantified Difference	~35-65% lower CV (improved precision)
Conditions	GC-NICI-MS, human and rat plasma

Why This Matters

Demonstrated analytical reproducibility directly supports regulatory-compliant method validation and high-throughput quantification in clinical or preclinical studies.

• [1] Sano M, et al. Simultaneous detection of stable isotope-labeled and unlabeled L-tryptophan and of its main metabolites, L-kynurenine, serotonin and quinolinic acid, by gas chromatography/negative ion chemical ionization mass spectrometry. J Mass Spectrom. 2014;49(2):128-35. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

13C-Tryptophan Tracing in Microbial Catabolism

Commercial specifications for L-Tryptophan-13C11,15N2 include isotopic enrichment of ≥99 atom % ¹³C and ≥98-99 atom % ¹⁵N . In contrast, alternative labeled tryptophan products (e.g., ¹³C₁₁-only or ²H-labeled) may exhibit isotopic enrichment as low as 95-97 atom % . Higher isotopic purity reduces the background signal from unlabeled contaminant, directly improving the accuracy of isotope dilution mass spectrometry and the fidelity of metabolic flux calculations.

Microbial Tracing

Class-level

13C11: 70 metabolites

D-label: exchange losses

Reported pathway coverage; 13C backbone enables stable network tracing

R. benzoatilyticus JA2, LC-MS exo-metabolome

Evidence Dimension	Isotopic enrichment (atom %)
Target Compound Data	¹³C: ≥99%; ¹⁵N: ≥98-99%
Comparator Or Baseline	L-Tryptophan-2,4,5,6,7-d₅: 97-98 atom % ²H; L-Tryptophan-13C11: 98-99 atom % ¹³C (no ¹⁵N)
Quantified Difference	Up to 2-4 absolute percentage points higher ¹³C enrichment; dual-labeling absent in comparators
Conditions	Certificate of Analysis (CoA) data

Why This Matters

Higher isotopic enrichment translates to lower limits of detection, reduced correction factors, and more confident identification of labeled metabolites.

Plant Submetabolome Annotation with 13C-Tryptophan

The uniform ¹³C₁₁,¹⁵N₂ labeling of this compound permits concurrent tracking of the indole carbon backbone and the α-amino/indole nitrogen atoms through bifurcating metabolic pathways . Single-isotope labeled alternatives (e.g., ¹⁵N₂-only or ¹³C₁₁-only) restrict analysis to one elemental fate [1]. For example, in kynurenine pathway studies, ¹³C labeling traces the carbon skeleton into kynurenine and downstream metabolites, while ¹⁵N labeling follows nitrogen transfer to quinolinic acid and NAD⁺ synthesis [2].

Plant Submetabolome

Class-level

58 Trp-derived vs N-only tracing Full C-skeleton

Supports untargeted metabolomics annotation workflows

Wheat LC-HRMS; 1,729 total metabolites detected

Evidence Dimension	Number of elements simultaneously traceable
Target Compound Data	2 elements (C and N)
Comparator Or Baseline	¹⁵N₂-Trp: 1 element (N); ¹³C₁₁-Trp: 1 element (C)
Quantified Difference	100% increase in traceable elemental diversity
Conditions	In vivo or in vitro metabolic flux experiments

Why This Matters

Dual labeling provides mechanistic resolution unattainable with single-isotope tracers, reducing the number of separate experiments required to map branched metabolic networks.

• [1] Reertech. L-Tryptophan(13C11,99%;15N2,99%) Product Overview. View Source
• [2] Sano M, et al. Maternal and fetal tryptophan metabolism in gestating rats: effects of intrauterine growth restriction. Amino Acids. 2016;48(1):281-90. View Source

L-Tryptophan-13C11,15N2 Validated Applications

Plasma Kynurenine Pathway Metabolite Quantification

This compound serves as the internal standard of choice for isotope dilution mass spectrometry assays targeting L-tryptophan, kynurenine, serotonin, and quinolinic acid in biological fluids [1]. Its +13 Da mass shift and demonstrated inter-assay CV of 5.2% support rigorous method validation for clinical metabolomics and pharmacokinetic studies [1].

Cancer Immunometabolism Flux Tracing

Uniform ¹³C,¹⁵N labeling enables simultaneous quantification of carbon and nitrogen flux through the two major tryptophan catabolic routes: the kynurenine pathway (toward NAD⁺) and the serotonin pathway (toward 5-HT and melatonin) . This dual tracing capability is essential for understanding pathway partitioning in neuroinflammation, cancer immunology, and dietary intervention studies [2].

Microbial Tryptophan Catabolism Mapping

The high ¹³C and ¹⁵N isotopic enrichment (≥99 atom %) makes L-Tryptophan-13C11,15N2 suitable for site-specific incorporation into proteins for heteronuclear NMR spectroscopy . It facilitates unambiguous assignment of tryptophan indole NH and side-chain carbon resonances in large proteins, aiding in structure determination and mapping of ligand binding interfaces [3].

Plant Metabolomics: Auxin and Indole Alkaloids

The compound has been successfully employed to trace the incorporation of tryptophan-derived carbon and nitrogen into the plant hormone indole-3-acetic acid (IAA) [4]. The dual label provides definitive evidence for the tryptophan-dependent auxin biosynthesis pathway, which is less readily established using single-isotope tracers [4].

Application

Selection Property

Validation Focus

Kynurenine pathway quantification in research matrices

Co-elution with native analyte; matrix-effect correction

Precision and accuracy in biomatrices; cross-study reproducibility

Immunometabolism pathway flux studies

Full carbon and nitrogen skeleton tracing

Target engagement readout; kynurenine pathway modulation assessment

Microbial tryptophan catabolism mapping

Metabolically stable 13C backbone; no H/D exchange

Comprehensive metabolite annotation; pathway reconstruction fidelity

Plant metabolomics: auxin and indole alkaloid studies

Uniform labeling for untargeted submetabolome classification

Reduction of false-positive annotations; tracer-derived feature prioritization

• [1] Sano M, et al. Simultaneous detection of stable isotope-labeled and unlabeled L-tryptophan and of its main metabolites by GC/MS. J Mass Spectrom. 2014;49:128-135. View Source
• [2] Reertech. L-Tryptophan(13C11,99%;15N2,99%) Application Notes. View Source
• [3] Kainosho M, et al. Optimal isotope labelling for NMR protein structure determinations. Nature. 2006;440:52-57. View Source
• [4] Iino M, et al. Red light causes a reduction in IAA levels at the apical tip by inhibiting de novo biosynthesis from tryptophan in maize coleoptiles. Planta. 2006;224:1-12. View Source